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Compound of Interest

Compound Name: Z-Phe-ser-ome

CAS No.: 23828-09-3

Cat. No.: B3369546

Get Quote

Executive Summary & Immediate Action
Z-Phe-Ser-OMe (N-Carbobenzoxy-L-phenylalanyl-L-serine methyl ester) is a dipeptide

derivative commonly used as a substrate for serine proteases (e.g., chymotrypsin, cathepsin

G).[1][2] While often classified as non-hazardous under GHS criteria for bulk transport,

research-grade purity dictates it be treated as regulated organic chemical waste.[1][2]

Core Directive: Do NOT dispose of Z-Phe-Ser-OMe down the drain or in municipal trash. All

disposal must occur via high-temperature incineration through a licensed hazardous waste

contractor.[1][2]

Compound Identification & Hazard Profile
Before initiating disposal, verify the chemical identity to ensure compatibility with waste

streams.[2]
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Property Specification Relevance to Disposal

Chemical Name Z-Phe-Ser-OMe
N-terminal protection (Z/Cbz)

increases lipophilicity.[1][2]

Chemical Class Protected Peptide Ester Combustible organic solid.[2]

Physical State White Powder/Crystal
Dust generation risk during

transfer.[2][3]

Solubility DMSO, Methanol, DCM

Insoluble in water; requires

organic solvent waste stream.

[2]

Reactivity Stable
Avoid strong oxidizers; no

specific explosion hazard.[2][4]

Toxicity Low Acute Toxicity (Est.)[2]
Treat as Irritant (H315, H319)

due to limited tox data.[2]

Scientific Rationale: The "Z" (benzyloxycarbonyl) group and methyl ester modification render

this molecule significantly less water-soluble than native peptides.[1][2] Consequently, aquatic

disposal is strictly prohibited due to potential bioaccumulation and lack of rapid hydrolysis in

sewage systems.[2]

Pre-Disposal Handling & PPE
Objective: Prevent exposure and cross-contamination during the waste transfer process.[2]

Respiratory: NIOSH-approved N95 respirator (minimum) or P100 if handling >10g of fine

powder.[1][2]

Dermal: Nitrile gloves (0.11 mm thickness minimum).[2] Double-gloving recommended if

dissolved in DMSO or DCM.[1][2]

Ocular: Chemical splash goggles.[2]

Disposal Protocol: Step-by-Step
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This protocol uses a Self-Validating System: at each step, the user must verify the state of the

waste before proceeding.[1][2]

Workflow A: Solid Waste (Pure Powder)
Containment: Transfer the Z-Phe-Ser-OMe powder into a wide-mouth high-density

polyethylene (HDPE) or glass jar.

Labeling: Affix a hazardous waste tag immediately.[2]

Constituents: "Z-Phe-Ser-OMe (Peptide Derivative)"[1][5]

Hazard Checkbox: "Irritant"[1][2]

Segregation: Place the container in the "Solid Organic Waste" bin.

Critical Check: Ensure no oxidizers or heavy metals are present in the same secondary

containment.[2]

Workflow B: Liquid Waste (Solutions)
Most research applications involve Z-Phe-Ser-OMe dissolved in DMSO, Methanol, or

Dichloromethane (DCM).[1][2]

Solvent Identification: Determine the primary solvent.[2]

If Halogenated (e.g., DCM): Segregate into Halogenated Waste.[2]

If Non-Halogenated (e.g., DMSO, MeOH): Segregate into Non-Halogenated Organic

Waste.

Precipitation Check: If the peptide concentration is high (>100 mM), dilution with the waste

solvent is necessary to prevent precipitation and clogging of waste container openings.[2]

Transfer: Pour into the appropriate carboy using a funnel.

Rinsing: Triple rinse the original reaction vessel with the compatible solvent and add rinsate

to the waste container.
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Visualized Decision Workflows
Figure 1: Disposal Stream Decision Tree
This logic gate ensures the compound enters the correct regulatory stream for incineration.[2]
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Caption: Logic flow for segregating Z-Phe-Ser-OMe waste based on physical state and solvent

carrier.

Emergency Procedures: Accidental Release
In the event of a spill, immediate containment is required to prevent particulate dispersion.[2]
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Figure 2: Spill Response Protocol

Spill Detected Assess Volume
(< 10g vs > 10g)

Minor Spill (<10g)

Major Spill (>10g)

Don PPE:
Gloves, Goggles, N95

Evacuate Area &
Contact EHS

Wet Wipe/Scoop
(Avoid Dust) Double Bag Waste Label as Hazardous

Click to download full resolution via product page

Caption: Operational workflow for managing accidental spills of Z-Phe-Ser-OMe in the

laboratory.

Cleanup Mechanism:

Dampen: Cover powder spills with a paper towel dampened with water or ethanol.[2] This

prevents the generation of airborne dust (aerosolization).[2]

Scoop: Use a plastic scoop or dustpan dedicated to chemical waste.[2]

Decontaminate: Wipe the surface with 70% Ethanol followed by soap and water.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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